Cas no 33214-76-5 (2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]-)

• Product Name: 2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]-
• CAS No: 33214-76-5
• MF: C₇H₇ClN₈O
• MW: 254.636477708817
• CID: 297070
• PubChem ID: 136429168
• Update Time: 2025-04-19

2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]-
• 3,5-diamino-6-chloro-N-[(2-cyanohydrazinyl)methylidene]pyrazine-2-carboxamide
• Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-(cyanoamidino)- (8CI)
• Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-[(cyanoamino)iminomethyl]- (9CI)
• DTXSID80855590
• 3,5-Diamino-6-chloro-N-[(E)-(2-cyanohydrazinyl)methylidene]pyrazine-2-carboxamide
• 33214-76-5
• SCHEMBL11103598

• Inchi： 1S/C7H7ClN8O/c8-4-6(11)16-5(10)3(15-4)7(17)12-2-14-13-1-9/h2,13H,(H4,10,11,16)(H,12,14,17)
• InChI Key： JMZNVRXHAFJZQJ-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(C(N/C=N/NC#N)=O)=N1)N

Computed Properties

• Exact Mass: 254.04341
• Monoisotopic Mass: 254.0431346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 155.1